Cas no 4694-17-1 (5,5-dimethylcyclohex-2-en-1-one)

5,5-dimethylcyclohex-2-en-1-one structure
4694-17-1 structure
Product Name:5,5-dimethylcyclohex-2-en-1-one
CAS No:4694-17-1
MF:C8H12O
MW:124.180282592773
MDL:MFCD00182488
CID:330716
PubChem ID:138322
Update Time:2025-09-26

5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,5,5-dimethyl-
    • 5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
    • 2-Cyclohexen-1-one,5,5-dimethyl
    • 2-Cyclohexenone,5,5-dimethyl
    • 5,5-dimethyl-2-cyclohexen-1-one
    • 5,5-Dimethyl-2-cyclohexenone
    • 5,5-dimethyl-cyclohex-2-en-1-one
    • 5,5-dimethyl-cyclohex-2-ene-1-one
    • 5,5-dimethyl-cyclohex-2-enone
    • 5,5-dimethylcyclohex-2-en-one
    • 5.5-Dimethylcyclohex-2-en-1-one
    • 3,3-dimethyl-cyclohex-5-en-1-one
    • 5,5-dimethylcyclo-hex-2-enone
    • SCHEMBL318228
    • A18801
    • 2-Cyclohexen-1-one, 5,5-dimethyl-
    • DTXSID80196990
    • F12457
    • EN300-112965
    • 2-Cyclohexenone, 5,5-dimethyl-
    • 4694-17-1
    • 5,5-Dimethylcyclohex-2-enone
    • CDDGRARTNILYAB-UHFFFAOYSA-N
    • AKOS004120817
    • 5,5-dimethylcyclohex-2-en-1-one
    • MDL: MFCD00182488
    • Inchi: 1S/C8H12O/c1-8(2)5-3-4-7(9)6-8/h3-4H,5-6H2,1-2H3
    • InChI Key: CDDGRARTNILYAB-UHFFFAOYSA-N
    • SMILES: O=C1C=CCC(C)(C)C1

Computed Properties

  • Exact Mass: 124.08900
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 1.93170

5,5-dimethylcyclohex-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K59352-1g
5,5-Dimethylcyclohex-2-en-1-one
4694-17-1 95%
1g
$350 2024-06-09
eNovation Chemicals LLC
K59352-5g
5,5-Dimethylcyclohex-2-en-1-one
4694-17-1 95%
5g
$950 2024-06-09
eNovation Chemicals LLC
K59352-10g
5,5-Dimethylcyclohex-2-en-1-one
4694-17-1 95%
10g
$1125 2024-06-09
Enamine
EN300-112965-0.05g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
0.05g
$78.0 2023-10-26
Enamine
EN300-112965-0.1g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
0.1g
$115.0 2023-10-26
Enamine
EN300-112965-0.25g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
0.25g
$164.0 2023-10-26
Enamine
EN300-112965-0.5g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
0.5g
$258.0 2023-10-26
Enamine
EN300-112965-1.0g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
1g
$332.0 2023-06-09
Enamine
EN300-112965-2.5g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
2.5g
$546.0 2023-10-26
Enamine
EN300-112965-5.0g
5,5-dimethylcyclohex-2-en-1-one
4694-17-1 95%
5g
$902.0 2023-06-09
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd